Cas no 926268-69-1 (2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid)

• Product Name: 2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid
• CAS No: 926268-69-1
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 4659897
• Update Time: 2025-05-20

2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-DIMETHYL-2-OXO-2,3-DIHYDRO-1,3-THIAZOL-3-YL)ACETIC ACID
• 3(2H)-Thiazoleacetic acid, 4,5-dimethyl-2-oxo-
• 2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid

• Inchi： 1S/C7H9NO3S/c1-4-5(2)12-7(11)8(4)3-6(9)10/h3H2,1-2H3,(H,9,10)
• InChI Key： VFVAZHGVEQMWAY-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N(CC(O)=O)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 190-192 °C
• Boiling Point: 355.4±44.0 °C at 760 mmHg
• Flash Point: 168.8±28.4 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid

2-(4,5-Dimethyl-2-Oxo-2,3-Dihydro-1,3-Thiazol-3-Yl)Acetic Acid: A Comprehensive Overview

The compound 2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid, with the CAS number 926268-69-1, is a notable organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure features a thiazole ring system with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the potential of thiazole derivatives as promising candidates for the development of novel therapeutic agents. For instance, research has demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities, making them valuable in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The specific structure of 2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid includes a methyl-substituted thiazole ring fused with an acetic acid moiety, which may enhance its bioavailability and pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through various routes, including condensation reactions involving appropriate thioamides and aldehydes or ketones. The choice of synthetic methodology depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives of this compound, which is crucial for studying its stereochemical effects on biological activity.

The biological evaluation of 2-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetic acid has revealed its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. Mechanistic investigations suggest that its anticancer activity is mediated through modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the importance of further exploring this compound's therapeutic potential in oncology.

Beyond its pharmacological applications, this compound has also been studied for its role in agrochemicals. Certain derivatives have demonstrated efficacy as plant growth regulators and pesticides. The ability to modify the substituents on the thiazole ring allows for fine-tuning of these compounds' activities to suit specific agricultural needs. Recent research has focused on improving the environmental safety profile of such compounds by optimizing their degradation pathways and reducing their persistence in soil.

In conclusion, 2-(4,5-dimethyl-2-Oxo-2,3-Dihydro-1H-thiazolium chloride) is a versatile compound with a wide range of potential applications in medicine and agriculture. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine and sustainable agriculture.